molecular formula C13H12Cl2N2 B8407018 4-Chloro-2-(4-chlorophenyl)-6-isopropylpyrimidine

4-Chloro-2-(4-chlorophenyl)-6-isopropylpyrimidine

Cat. No.: B8407018
M. Wt: 267.15 g/mol
InChI Key: QMSFOKUFXBVNPA-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

4-Chloro-2-(4-chlorophenyl)-6-isopropylpyrimidine is a useful research compound. Its molecular formula is C13H12Cl2N2 and its molecular weight is 267.15 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C13H12Cl2N2

Molecular Weight

267.15 g/mol

IUPAC Name

4-chloro-2-(4-chlorophenyl)-6-propan-2-ylpyrimidine

InChI

InChI=1S/C13H12Cl2N2/c1-8(2)11-7-12(15)17-13(16-11)9-3-5-10(14)6-4-9/h3-8H,1-2H3

InChI Key

QMSFOKUFXBVNPA-UHFFFAOYSA-N

Canonical SMILES

CC(C)C1=CC(=NC(=N1)C2=CC=C(C=C2)Cl)Cl

Origin of Product

United States

Synthesis routes and methods I

Procedure details

Quantity
Extracted from reaction SMILES
Type
reactant
Reaction Step One
Quantity
Extracted from reaction SMILES
Type
reactant
Reaction Step One

Synthesis routes and methods II

Procedure details

The mixture of 12 g of 2-(4-chlorophenyl)-4-hydroxy-6-isopropylpyrimidine and 35 ml of phosphorus oxychloride was heated at 90° C. for 3 hours with stirring. Most of the excess of the phosphorus oxychloride was distilled off in vacuo, and the residue was added to 100 ml of ice water and stirred. The solid white precipitate forming was filtered off with suction and dried in vacuo at room temperature.
Quantity
12 g
Type
reactant
Reaction Step One
Quantity
35 mL
Type
reactant
Reaction Step One

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.